N-(4-methoxyphenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide

• IUPAC Name: N-(4-methoxyphenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide
• InChI: InChI=1S/C18H15N3O4S/c1-25-15-8-4-13(5-9-15)19-17(22)10-18-20-16(11-26-18)12-2-6-14(7-3-12)21(23)24/h2-9,11H,10H2,1H3,(H,19,22)
• InChI Key: IMMMWKATWPCRED-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)NC(=O)CC2=NC(=CS2)C3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C18H15N3O4S
• Molecular Weight: 369.4 g/mol

Description

N-(4-methoxyphenyl)-2-[4-(4-nitrophenyl)-1,3-thiazol-2-yl]acetamide, commonly known as MNAT, is a synthetic compound that has been extensively studied for its pharmacological properties. It belongs to the thiazole class of compounds and has been found to exhibit a wide range of biological activities.

Mechanism of Action

The exact mechanism of action of MNAT is not fully understood. However, it has been proposed that MNAT exerts its pharmacological effects by modulating the activity of certain enzymes and receptors in the body. MNAT has been found to inhibit the activity of cyclooxygenase-2 (COX-2), which is responsible for the production of inflammatory mediators in the body. MNAT has also been found to modulate the activity of certain ion channels in the brain, which are involved in the regulation of pain and seizure activity.
Biochemical and Physiological Effects:
MNAT has been found to exhibit a wide range of biochemical and physiological effects. It has been found to reduce the production of inflammatory mediators in the body, which can help to reduce pain and inflammation. MNAT has also been found to have a potent antitumor effect, which is thought to be due to its ability to inhibit the growth of cancer cells. MNAT has also been found to have a potent anticonvulsant effect, which is thought to be due to its ability to modulate the activity of certain ion channels in the brain.

Advantages and Limitations for Lab Experiments

MNAT has several advantages for lab experiments. It is a synthetic compound, which means that it can be easily synthesized in large quantities. MNAT is also stable and has a long shelf life, which makes it ideal for use in lab experiments. However, MNAT also has some limitations. It has a low solubility in water, which can make it difficult to administer in certain experiments. MNAT also has a relatively low bioavailability, which can limit its effectiveness in certain experiments.

Future Directions

There are several future directions for the study of MNAT. One area of research is the development of more potent and selective MNAT analogs, which could have improved pharmacological properties. Another area of research is the investigation of the molecular mechanisms underlying the pharmacological effects of MNAT. Finally, the potential therapeutic applications of MNAT in the treatment of various diseases, such as cancer and epilepsy, should be explored further.

Scientific Research Applications

MNAT has been extensively studied for its pharmacological properties. It has been found to exhibit a wide range of biological activities such as anti-inflammatory, analgesic, anticonvulsant, and antitumor properties. MNAT has also been found to have a potent inhibitory effect on the growth of certain cancer cells.